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Compound of Interest

Compound Name: 5'-Fluoro-2'-hydroxyacetophenone

Cat. No.: B1294895 Get Quote

Technical Support Center: 5'-Fluoro-2'-
hydroxyacetophenone
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 5'-Fluoro-2'-
hydroxyacetophenone.

Safety and Handling Data
For quick reference, the following table summarizes key quantitative data for 5'-Fluoro-2'-
hydroxyacetophenone.

Property Value Source

Molecular Formula C₈H₇FO₂

Molecular Weight 154.14 g/mol

Melting Point 56-58 °C

Boiling Point 65-66 °C at 8 mmHg

Oral LD50 Not available [1][2]

Storage Class 11 - Combustible Solids
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Experimental Protocol: Synthesis of Chalcone
Derivative
This protocol details a common experimental use of 5'-Fluoro-2'-hydroxyacetophenone in

the synthesis of a chalcone derivative, a class of compounds with significant interest in drug

discovery.

Objective: To synthesize 1-(5-fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one.

Materials:

5'-Fluoro-2'-hydroxyacetophenone

Benzaldehyde

Ethanol

Sodium Hydroxide (NaOH)

Hydrochloric Acid (HCl), dilute

Distilled water

Magnetic stirrer and stir bar

Round-bottom flask

Beakers

Büchner funnel and filter paper

pH paper

Procedure:

Dissolution of Reactants: In a round-bottom flask, dissolve a specific molar equivalent of 5'-
Fluoro-2'-hydroxyacetophenone in ethanol.
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Addition of Benzaldehyde: To the stirred solution, add an equimolar amount of

benzaldehyde.

Initiation of Reaction: Slowly add an aqueous solution of sodium hydroxide to the mixture.

The reaction is typically exothermic. Maintain the temperature of the reaction mixture as

required by the specific research protocol, possibly using an ice bath.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,

such as Thin Layer Chromatography (TLC).

Neutralization: Once the reaction is complete, neutralize the mixture by adding dilute

hydrochloric acid until the pH is neutral.

Precipitation and Isolation: The product will precipitate out of the solution. Isolate the solid

product by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with cold distilled water to remove any inorganic

impurities.

Drying: Dry the purified product, for instance, in a desiccator or a vacuum oven at a low

temperature.

Characterization: Characterize the final product using techniques like NMR, IR spectroscopy,

and mass spectrometry to confirm its identity and purity.

Troubleshooting and FAQs
This section addresses common questions and potential issues that may arise during

experiments involving 5'-Fluoro-2'-hydroxyacetophenone.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5'-Fluoro-2'-hydroxyacetophenone?

A1: 5'-Fluoro-2'-hydroxyacetophenone is harmful if swallowed, causes skin irritation, and

serious eye irritation. It may also cause respiratory irritation.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?
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A2: It is recommended to wear safety goggles, chemical-resistant gloves, and a lab coat. If

handling large quantities or in a poorly ventilated area, a NIOSH-approved respirator may be

necessary.

Q3: How should 5'-Fluoro-2'-hydroxyacetophenone be stored?

A3: Store in a tightly closed container in a dry, cool, and well-ventilated area, away from

incompatible materials such as strong bases and oxidizing agents.[3]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with plenty of soap and water.

For eye contact, rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[3]

Q5: What are the known incompatibilities of this compound?

A5: 5'-Fluoro-2'-hydroxyacetophenone is incompatible with strong bases and oxidizing

agents.[3]

Troubleshooting Guide
Issue 1: Low or no yield in a base-catalyzed reaction.

Question: I am performing a reaction with 5'-Fluoro-2'-hydroxyacetophenone that requires

a strong base, but my yield is consistently low. What could be the problem?

Answer: 5'-Fluoro-2'-hydroxyacetophenone is incompatible with strong bases.[3] The

phenolic hydroxyl group can be deprotonated by a strong base, which may lead to side

reactions or inhibit the desired reaction pathway. Consider using a milder base or protecting

the hydroxyl group before proceeding with the reaction.

Issue 2: The compound has discolored during storage.

Question: My 5'-Fluoro-2'-hydroxyacetophenone, which was initially a white to off-white

solid, has turned yellow or brown. Is it still usable?
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Answer: Discoloration may indicate degradation or contamination. While it might not affect all

reactions, it is advisable to assess the purity of the compound using techniques like TLC or

NMR before use. To prevent degradation, ensure it is stored in a tightly sealed container,

protected from light, and in a cool, dry place.

Issue 3: Incomplete reaction when used in an acylation reaction.

Question: I am trying to acylate a substrate using 5'-Fluoro-2'-hydroxyacetophenone, but

the reaction is not going to completion. What are the possible reasons?

Answer: The reactivity of the acetyl group can be influenced by the electron-withdrawing

fluorine atom on the aromatic ring. You may need to adjust the reaction conditions, such as

increasing the reaction time or temperature, or using a more potent catalyst. Also, ensure all

reactants and solvents are anhydrous, as moisture can interfere with acylation reactions.

Experimental Workflow Troubleshooting
The following diagram illustrates a logical workflow for troubleshooting low product yield in a

synthesis reaction involving 5'-Fluoro-2'-hydroxyacetophenone.
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Caption: Troubleshooting workflow for low product yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluoro-2-hydroxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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